N'-{4-methoxy-3-[(4-nitrobenzyl)oxy]benzylidene}-2-methyl-4-quinolinecarbohydrazide

• IUPAC Name: N-[(E)-[4-methoxy-3-[(4-nitrophenyl)methoxy]phenyl]methylideneamino]-2-methylquinoline-4-carboxamide
• InChI: InChI=1S/C26H22N4O5/c1-17-13-22(21-5-3-4-6-23(21)28-17)26(31)29-27-15-19-9-12-24(34-2)25(14-19)35-16-18-7-10-20(11-8-18)30(32)33/h3-15H,16H2,1-2H3,(H,29,31)/b27-15+
• InChI Key: SFLPSFVLKKTNEQ-JFLMPSFJSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C(=C1)C(=O)NN=CC3=CC(=C(C=C3)OC)OCC4=CC=C(C=C4)[N+](=O)[O-]
• Isomeric SMILES: CC1=NC2=CC=CC=C2C(=C1)C(=O)N/N=C/C3=CC(=C(C=C3)OC)OCC4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C26H22N4O5
• Molecular Weight: 470.5 g/mol

Description

Synthesis Analysis

The synthesis of N'-{4-methoxy-3-[(4-nitrobenzyl)oxy]benzylidene}-2-methyl-4-quinolinecarbohydrazide involves multiple steps, including the reaction of specific benzaldehyde derivatives with carbohydrazide under controlled conditions. For instance, Alotaibi et al. (2018) detailed the synthesis of a similar compound, N′-(4-Methoxybenzylidene)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carbohydrazide, through an acid-catalyzed reaction, highlighting the critical aspects of the synthetic pathway that could apply to the target compound (Alotaibi et al., 2018).

Molecular Structure Analysis

The molecular structure of similar compounds has been elucidated using various analytical techniques, including X-ray diffraction, NMR, and IR spectroscopy. Karrouchi et al. (2021) provided insights into the structure of a compound with a closely related molecular framework, emphasizing the importance of single-crystal X-ray diffraction in confirming the (E)-configuration of hydrazonoic groups (Karrouchi et al., 2021).

Chemical Reactions and Properties

Chemical reactivity and properties, including reactions with other chemical agents, have been explored to understand the compound's behavior in various environments. Ukrainets et al. (2007) studied the chemical and biological properties of related quinoline carboxylic acids and their hydrazides, offering insights into their reduction and conversion processes, which could be relevant for understanding similar transformations in the target compound (Ukrainets et al., 2007).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystalline structure, are crucial for comprehending the compound's behavior in different states. The crystalline structure and physical characterization of a closely related compound were described by تحریری et al. (2018), who emphasized the role of hydrogen bonding in establishing co-crystal structures (تحریری et al., 2018).

Chemical Properties Analysis

Understanding the chemical properties, including acidity, basicity, reactivity with other chemicals, and stability under various conditions, is essential for applications in synthesis and material science. Research by Reddy et al. (1986) on the reaction of aminobenzohydrazides with Schiff bases provides valuable insights into the synthesis pathways and potential chemical behaviors of benzylidene carbohydrazide derivatives, which may share similar reactivity patterns (Reddy et al., 1986).